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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of n-tetradecane (Ci4Hso0), a
straight-chain alkane, with a specific focus on its classification and characteristics as a Volatile
Organic Compound (VOC). It covers its physicochemical properties, environmental
significance, toxicological profile, and standard analytical methodologies.

Introduction to Tetradecane

Tetradecane, a colorless liquid at room temperature, is an alkane hydrocarbon consisting of a
14-carbon chain.[1] As a saturated hydrocarbon, it is chemically stable and serves as a
nonpolar organic solvent.[1][2] While its boiling point is relatively high compared to shorter-
chain alkanes, its vapor pressure is sufficient for it to be classified as a semi-volatile organic
compound (SVOC). According to atmospheric models, tetradecane is expected to exist entirely
as a vapor in the ambient atmosphere, where it participates in photochemical reactions.[3] It is
found naturally as a component of crude oil and as a metabolite in various plants, and it is
released into the environment through the combustion of fossil fuels and various industrial
processes.[3][4][5]

Physicochemical Properties

The behavior of tetradecane as a VOC is governed by its physical and chemical properties.
Key quantitative data are summarized in Table 1 for ease of reference.
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Table 1: Physical and Chemical Properties of n-Tetradecane

Property Value References
Molecular Formula CiaHso0 [1][6]
Molecular Weight 198.39 g/mol [1]
Boiling Point 252-257 °C [111416171
Melting Point 5.5-5.8 °C [1][8]
Density 0.762 g/mL at 20 °C [1114]
Vapor Pressure 0.015 mmHg (2.0 Pa) at 25 °C [3]
1 mmHg (133.3 Pa) at 76.4 °C  [1][4]
Vapor Density 6.83 (Air=1) [1114]
Water Solubilty Insoluble (~3.3 x 10~* mg/L at 31[9]

25 °C)
Log Kow 7.20 [3]
Flash Point ~100 °C (212 °F) [1]
Autoignition Temp. 200-202 °C (392-396 °F) [1][10]

Environmental Fate and Sources

3.1 Sources of Emission Tetradecane is released into the environment from both natural and

anthropogenic sources. It is a natural component of crude petroleum and is emitted by some

plants, such as nectarines and kiwi-fruit flowers.[4] Major anthropogenic sources include its

production and use in organic synthesis, as a solvent, and as a distillation chaser.[3] It is also a

component of diesel and gasoline and is released in vehicle exhaust.[3]

3.2 Environmental Fate Once released into the atmosphere, tetradecane exists solely in the

vapor phase.[3] Its primary degradation pathway is reaction with photochemically-produced

hydroxyl radicals, with an atmospheric half-life estimated to be 21 hours.[3] Tetradecane does

not absorb light at wavelengths greater than 290 nm, meaning it is not susceptible to direct
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photolysis by sunlight.[3] Due to its hydrophobic nature and low water solubility, if released into
water, it will partition to the surface.[11] In soil, it is expected to have low mobility.[12]

Toxicology and Health Effects

4.1 Human Health Effects Tetradecane exhibits low acute toxicity via oral and dermal routes.
[13] The primary health concerns are related to aspiration and dermal exposure.

e Aspiration Hazard: If swallowed, aspiration of liquid tetradecane into the lungs can cause
severe chemical pneumonitis, which may be fatal.[10][13][14]

o Dermal Irritation: Prolonged or repeated skin contact can cause irritation, dryness, and
cracking.[13] Studies have identified tetradecane as a key constituent in JP-8 jet fuel
responsible for dermal irritation.[15] Exposure in animal models resulted in significant
erythema (redness), increased epidermal thickness, and the formation of microabscesses.
[15]

« Inhalation: High concentrations of vapor may cause drowsiness and dizziness.[5][14]

4.2 Mechanism of Dermal Toxicity The skin irritation caused by tetradecane is linked to its
physicochemical properties. As a lipophilic alkane, it can partition into the stratum corneum, the
outermost layer of the skin. This disrupts the highly organized intercellular lipid lamellar
bilayers, compromising the skin's barrier function and leading to an inflammatory response.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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